molecular formula C16H32N2O6 B8338765 3,6-Diazaoctane-1,8-diol, 3,6-bis(t-butoxycarbonyl)-

3,6-Diazaoctane-1,8-diol, 3,6-bis(t-butoxycarbonyl)-

Cat. No.: B8338765
M. Wt: 348.43 g/mol
InChI Key: BXCLXPHDWFBBQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,6-Diazaoctane-1,8-diol, 3,6-bis(t-butoxycarbonyl)- is a useful research compound. Its molecular formula is C16H32N2O6 and its molecular weight is 348.43 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,6-Diazaoctane-1,8-diol, 3,6-bis(t-butoxycarbonyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,6-Diazaoctane-1,8-diol, 3,6-bis(t-butoxycarbonyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H32N2O6

Molecular Weight

348.43 g/mol

IUPAC Name

tert-butyl N-(2-hydroxyethyl)-N-[2-[2-hydroxyethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethyl]carbamate

InChI

InChI=1S/C16H32N2O6/c1-15(2,3)23-13(21)17(9-11-19)7-8-18(10-12-20)14(22)24-16(4,5)6/h19-20H,7-12H2,1-6H3

InChI Key

BXCLXPHDWFBBQF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N(CCN(CCO)C(=O)OC(C)(C)C)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product was prepared by treating N,N′-bis(2-hydroxyethyl)ethylenediamine in methanol with (BOC)2O at room temperature. The reaction mixture was chilled to −15° C. to −20° C. to precipitate the product. After filtration, the precipitate was desiccated to yield the product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.